![molecular formula C9H7NO6 B1582355 4-(Methoxycarbonyl)-3-nitrobenzoic acid CAS No. 35092-89-8](/img/structure/B1582355.png)
4-(Methoxycarbonyl)-3-nitrobenzoic acid
Overview
Description
4-Methoxycarbonylphenylboronic acid is a chemical compound with the empirical formula C8H9BO4 . It is used as a reagent in various chemical reactions such as the tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate for the synthesis of a family of promising SGLT2 inhibitors, was prepared effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization .Chemical Reactions Analysis
4-Methoxycarbonylphenylboronic acid has been used in various chemical reactions. For example, it has been used in the copper-mediated ligandless aerobic fluoroalkylation of arylboronic acids with fluoroalkyl iodides .Scientific Research Applications
Solubility and Chemical Interaction Studies
4-(Methoxycarbonyl)-3-nitrobenzoic acid has been involved in studies exploring solubility and chemical interactions. In a research article by Hart et al. (2015), various compounds including 4-nitrobenzoic acid and its derivatives were used to determine solubilities in 2-methoxyethanol. This study provides insights into the Abraham model correlations describing solute transfer into 2-methoxyethanol, thereby contributing to the understanding of chemical interactions and solubility of compounds like this compound (Hart et al., 2015).
Photochemistry and Surface Enhanced Raman Spectroscopy
Research by Franzke & Wokaun (1992) delves into the photochemistry of azo compounds, including 4-nitrobenzoic acid, studied through surface-enhanced Raman spectroscopy (SERS). This research is pivotal in understanding the photochemical behavior of nitrobenzoic acid derivatives, which could include this compound (Franzke & Wokaun, 1992).
Synthesis of Organic Compounds
Stephensen & Zaragoza (1999) investigated the synthesis of N-hydroxyindoles and benzo[c]isoxazoles using derivatives of 4-nitrobenzoic acid, showcasing the utility of these compounds in synthetic chemistry. This research indicates the potential of this compound in the synthesis of complex organic molecules (Stephensen & Zaragoza, 1999).
Stability and Decomposition Analysis
A study by Freitas et al. (2014) on the stability and decomposition of 4-bromomethyl-3-nitrobenzoic acid, a related compound, sheds light on the chemical stability of such nitroaromatic compounds. This research contributes to the understanding of the stability and degradation patterns of this compound (Freitas et al., 2014).
Plant Physiology Research
Research by Dimmock (1967) explored the effects of derivatives of 4-methoxy-3-nitrobenzoic acid on plant chlorosis, highlighting the biological impact of these compounds on plant physiology (Dimmock, 1967).
Chemical Thermodynamics
A study by Silva et al. (1999) on the enthalpies of combustion, vapor pressures, and enthalpies of sublimation of methoxy-nitrobenzoic acids contributes to the understanding of the thermodynamic properties of these compounds, which includes this compound (Silva et al., 1999).
Advanced Material Synthesis
Chanda et al. (2012) utilized 4-hydroxy-3-nitrobenzoic acid in synthesizing benzo[d]oxazol-5-yl-1H-benzo[d]imidazole on ionic liquid support, demonstrating the use of nitrobenzoic acid derivatives in material science and advanced synthesis techniques (Chanda et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-methoxycarbonyl-3-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO6/c1-16-9(13)6-3-2-5(8(11)12)4-7(6)10(14)15/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIIADZYPHVTLPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30956526 | |
Record name | 4-(Methoxycarbonyl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30956526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35092-89-8 | |
Record name | 1-Methyl 2-nitro-1,4-benzenedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35092-89-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl hydrogen 2-nitroterephthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035092898 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 35092-89-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151109 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Methoxycarbonyl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30956526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl hydrogen 2-nitroterephthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.585 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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